Cas no 1217756-94-9 (LY-344864 Hydrochloride)

LY-344864 Hydrochloride is a selective 5-HT1F receptor agonist, primarily investigated for its potential therapeutic applications in migraine treatment. Its high selectivity for the 5-HT1F receptor minimizes off-target effects, reducing the risk of adverse cardiovascular side effects associated with non-selective serotonergic agonists. The compound exhibits good bioavailability and CNS penetration, making it suitable for oral administration. Preclinical studies suggest its efficacy in inhibiting trigeminal nerve activation, a key pathway in migraine pathophysiology. LY-344864 Hydrochloride serves as a valuable research tool for studying 5-HT1F receptor mechanisms and developing targeted therapies for neurological disorders. Its well-characterized pharmacological profile supports reproducibility in experimental settings.
LY-344864 Hydrochloride structure
LY-344864 Hydrochloride structure
Product Name:LY-344864 Hydrochloride
CAS No:1217756-94-9
MF:C21H23ClFN3O
MW:387.878227472305
CID:2089900
PubChem ID:56972176
Update Time:2025-10-28

LY-344864 Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • LY 344864 hydrochloride
    • N-[(3R)-3-(Dimethylamino)-2,3,4,9-tetrahydro-1H-carbazol-6-yl]-4-fluoro-benzamide hydrochloride
    • (R)-N-(3-(Dimethylamino)-2,3,4,9-tetrahydro-1H-carbazol-6-yl)-4-fluorobenzamide hydrochloride
    • LY 344864
    • LY344864
    • N-[(3R)-3-(Dimethylamino)-2,3,4,9-tetrahydro-1H-carbazol-6-yl]-4-fluorobenzamide hydrochloride
    • LY 344864 HCl
    • LY344864 HCl
    • SYN5199
    • AOB1377
    • HMS3677O04
    • HMS3413O04
    • 9747AA
    • AX8233427
    • ST24035582
    • N-[(3R)-3-(dimethylamino)-2,3,4,9-
    • CS-0022459
    • AS-16558
    • EX-A417
    • J-011976
    • N-[(6R)-6-(DIMETHYLAMINO)-6,7,8,9-TETRAHYDRO-5H-CARBAZOL-3-YL]-4-FLUOROBENZAMIDE HYDROCHLORIDE
    • LY-344864 Hydrochloride
    • AKOS016004319
    • C21H23ClFN3O
    • HY-13788B
    • 1217756-94-9
    • N-[(6R)-6-(dimethylamino)-6,7,8,9-tetrahydro-5H-carbazol-3-yl]-4-fluorobenzamide;hydrochloride
    • N-[(3R)-3-(dimethylamino)-2,3,4,9-tetrahydro -1H-carbazol-6-yl]-4-fluoro-benzamide HCl
    • 186544-26-3
    • DB-361253
    • N-[(3R)-3-(Dimethylamino)-2,3,4,9-tetrahydro-1H-carbazol-6-yl]-4-fluorobenzamide hydrochloride;
    • DA-75203
    • MDL: L166552
    • Inchi: 1S/C21H22FN3O.ClH/c1-25(2)16-8-10-20-18(12-16)17-11-15(7-9-19(17)24-20)23-21(26)13-3-5-14(22)6-4-13;/h3-7,9,11,16,24H,8,10,12H2,1-2H3,(H,23,26);1H/t16-;/m1./s1
    • InChI Key: OKUHLSYESBLBCP-PKLMIRHRSA-N
    • SMILES: Cl.FC1C=CC(=CC=1)C(NC1C=CC2=C(C=1)C1=C(CC[C@H](C1)N(C)C)N2)=O

Computed Properties

  • Exact Mass: 387.1513682g/mol
  • Monoisotopic Mass: 387.1513682g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 506
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.1

LY-344864 Hydrochloride Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.

LY-344864 Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
L486400-10mg
LY-344864 Hydrochloride
1217756-94-9
10mg
$219.00 2023-05-18
TRC
L486400-50mg
LY-344864 Hydrochloride
1217756-94-9
50mg
$890.00 2023-05-18
TRC
L486400-100mg
LY-344864 Hydrochloride
1217756-94-9
100mg
$ 21000.00 2023-09-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
L166552-25mg
LY-344864 Hydrochloride
1217756-94-9 98% (HPLC)
25mg
¥3821.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
L166552-5mg
LY-344864 Hydrochloride
1217756-94-9 98% (HPLC)
5mg
¥946.90 2023-09-02
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce57244-250mg
LY 344864 hydrochloride
1217756-94-9 98%
250mg
¥0.00 2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce57244-500mg
LY 344864 hydrochloride
1217756-94-9 98%
500mg
¥0.00 2023-09-07
1PlusChem
1P01DNPL-5mg
LY-344864 Hydrochloride
1217756-94-9 ≥98%
5mg
$124.00 2023-12-25
1PlusChem
1P01DNPL-10mg
LY-344864 Hydrochloride
1217756-94-9 ≥98%
10mg
$202.00 2023-12-25
1PlusChem
1P01DNPL-25mg
LY-344864 Hydrochloride
1217756-94-9 ≥98%
25mg
$437.00 2023-12-25

Additional information on LY-344864 Hydrochloride

LY-344864 Hydrochloride: A Comprehensive Overview

LY-344864 Hydrochloride (CAS No. 1217756-94-9) is a compound of significant interest in the pharmaceutical industry, particularly in the development of novel therapeutic agents. This compound has been extensively studied for its potential applications in treating various medical conditions, including neurological disorders and inflammatory diseases. Recent advancements in research have shed light on its mechanisms of action, pharmacokinetics, and therapeutic efficacy, making it a promising candidate for future drug development.

The cas no 1217756-94-9 designation uniquely identifies LY-344864 Hydrochloride within the chemical registry system, ensuring clarity and consistency in scientific communication. This compound belongs to a class of molecules that target specific pathways involved in inflammation and neurodegeneration. Its structure has been optimized to enhance bioavailability and reduce off-target effects, which are critical factors in drug design.

Recent studies have focused on the LY-344864 Hydrochloride mechanism of action, particularly its ability to modulate key signaling pathways such as the NF-kB pathway. This modulation has shown potential in reducing inflammation and protecting neurons from oxidative stress. Researchers have also explored its effects on animal models of neurodegenerative diseases, with promising results that suggest its potential as a neuroprotective agent.

In terms of pharmacokinetics, LY-344864 Hydrochloride exhibits favorable properties, including efficient absorption and distribution within the body. Its half-life and metabolism pathways have been characterized in preclinical studies, providing valuable insights for dosage optimization and safety profiles. These findings are crucial for advancing the compound into clinical trials and eventual therapeutic use.

The development of LY-344864 Hydrochloride has also been influenced by advancements in computational chemistry and high-throughput screening techniques. These tools have enabled researchers to refine the compound's structure, improving its efficacy and reducing potential side effects. Such innovations highlight the importance of interdisciplinary approaches in modern drug discovery.

Looking ahead, LY-344864 Hydrochloride holds great promise for addressing unmet medical needs in several therapeutic areas. Its ability to target multiple pathways makes it a versatile candidate for treating complex diseases. Ongoing research continues to explore its potential applications, with a focus on improving its delivery methods and expanding its indications.

In conclusion, LY-344864 Hydrochloride (CAS No. 1217756-94-9) represents a significant advancement in pharmaceutical research. With its unique mechanisms of action, favorable pharmacokinetic properties, and potential therapeutic applications, this compound is poised to make a meaningful impact on patient care. As research progresses, it is anticipated that LY-344864 Hydrochloride will play a pivotal role in the development of innovative treatments for various medical conditions.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm